N-[(2-cyanopyridin-3-yl)sulfonyl]-4-methylthiophene-3-carboxamide

• IUPAC Name: N-(2-cyanopyridin-3-yl)sulfonyl-4-methylthiophene-3-carboxamide
• InChI: InChI=1S/C12H9N3O3S2/c1-8-6-19-7-9(8)12(16)15-20(17,18)11-3-2-4-14-10(11)5-13/h2-4,6-7H,1H3,(H,15,16)
• InChI Key: OWSUQNDVLYSCFG-UHFFFAOYSA-N
• Canonical SMILES: CC1=CSC=C1C(=O)NS(=O)(=O)C2=C(N=CC=C2)C#N
• Molecular Formula: C12H9N3O3S2
• Molecular Weight: 307.4 g/mol

Description

“N-[(2-cyanopyridin-3-yl)sulfonyl]-4-methylthiophene-3-carboxamide” is a chemical compound that belongs to a class of compounds known as heterocyclic sulfonyl-carboximidamides. These compounds are synthesized via condensation of heterocyclic methyl carbimidates with 2-chlorobenzenesulfonamide and 4-chloropyridine-3-sulfonamide.

Synthesis Analysis

The synthesis of these compounds involves the condensation of heterocyclic methyl carbimidates with 2-chlorobenzenesulfonamide and 4-chloropyridine-3-sulfonamide. The new structures were confirmed by IR and NMR spectra as well as elemental analyses.

Molecular Structure Analysis

The molecular structure of these compounds was confirmed by IR and NMR spectra as well as elemental analyses. X-ray crystallography of two derivatives was performed, confirming the presence of a primary amine group in the amidine moiety.

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of these compounds include the condensation of heterocyclic methyl carbimidates with 2-chlorobenzenesulfonamide and 4-chloropyridine-3-sulfonamide. This reaction results in the formation of novel heterocyclic sulfonyl-carboximidamides.

Future Directions

The future directions for the research and development of these compounds could involve further exploration of their pharmacological activities. Given their synthesis from heterocyclic methyl carbimidates, there may be potential for the development of new synthetic molecules. Additionally, the protodeboronation of alkyl boronic esters, a valuable but underdeveloped transformation, could be explored in the context of these compounds.